4-oxo-6-(((5-propionamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 2-(3-methoxyphenoxy)acetate

• IUPAC Name: [4-oxo-6-[[5-(propanoylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]pyran-3-yl] 2-(3-methoxyphenoxy)acetate
• InChI: InChI=1S/C20H19N3O7S2/c1-3-17(25)21-19-22-23-20(32-19)31-11-14-8-15(24)16(9-28-14)30-18(26)10-29-13-6-4-5-12(7-13)27-2/h4-9H,3,10-11H2,1-2H3,(H,21,22,25)
• InChI Key: HASGNJRRLFLMBS-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=NN=C(S1)SCC2=CC(=O)C(=CO2)OC(=O)COC3=CC=CC(=C3)OC
• Molecular Formula: C20H19N3O7S2
• Molecular Weight: 477.5 g/mol

Description

4-oxo-6-(((5-propionamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 2-(3-methoxyphenoxy)acetate is a useful research compound. Its molecular formula is C20H19N3O7S2 and its molecular weight is 477.51. The purity is usually 95%.
BenchChem offers high-quality 4-oxo-6-(((5-propionamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 2-(3-methoxyphenoxy)acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-oxo-6-(((5-propionamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 2-(3-methoxyphenoxy)acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Metabolites Isolation and Biosynthesis Studies

Studies have identified unique metabolites with structural similarities to the chemical compound , contributing to our understanding of their biosynthesis and potential applications. Sakurai, Shimizu, and Yamamoto (1988) isolated new metabolites from Macrophoma commelinae, exploring their biosynthetic pathways, which could inform research on similar compounds, including 4-oxo-6-(((5-propionamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 2-(3-methoxyphenoxy)acetate, for pharmaceutical or agricultural uses (Sakurai, Shimizu, & Yamamoto, 1988).

Synthesis of Antimicrobial Agents

The compound's related structures have been synthesized for antimicrobial applications. Sah et al. (2014) developed formazans from a Mannich base of 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole showing moderate antimicrobial activity, indicating potential pharmaceutical applications of similar compounds for combating microbial infections (Sah, Bidawat, Seth, & Gharu, 2014).

Synthesis for 5-Lipoxygenase Inhibition

Investigations into methoxytetrahydropyrans, structurally related to the compound, have identified new series of inhibitors for 5-lipoxygenase, an enzyme involved in inflammation. These findings could lead to the development of new anti-inflammatory drugs, showcasing the medical research relevance of structurally related compounds (Crawley et al., 1992).

Antioxidant Additives for Lubricating Oils

Research into thiazole derivatives, akin to the compound's structure, has explored their potential as antioxidant additives for lubricating oils, highlighting the compound's relevance in industrial applications to enhance product performance and longevity (Amer, Hassan, Moawad, & Shaker, 2011).